Cas no 496-16-2 (Coumaran)

Coumaran structure

Product Name:Coumaran

CAS No:496-16-2

MF:C₈H₈O

MW:120.148522377014

MDL:MFCD00005855

CID:37780

PubChem ID:10329

Update Time:2025-04-18

Coumaran Chemical and Physical Properties

Names and Identifiers

- 2,3-Dihydrobenzo[b]furan
- Coumaran~2,3-Dihydro-2,3-benzofuran
- Coumaran
- 2,3-Dihydrobenzofuran
- 2,3-dihydro-1-benzofuran
- Benzofuran, 2,3-dihydro-
- Dihydrobenzofuran
- Kumaran
- Dihydrocoumarone
- 2,3-Dihydro-benzofuran
- 2,3-dihydrobenzofurane
- benzoxolane
- dihydrobenzfuran
- HBEDSQVIWPRPAY-UHFFFAOYSA-N
- cumaran
- 99E861415L
- 2,3-dihydrobenzo(b)furan
- zlchem 550
- PubChem6931
- 1,2-dihydrobenzofuran
- 2,3-dihydro-benzofura
- 2,3-di-hydrobenzofuran
- DTXSID2022040
- 496-16-2
- SY003884
- FT-0609657
- CHEBI:87607
- 2,3-Dihydrobenzofuran, purum, >=97.0% (GC)
- SCHEMBL155424
- InChI=1/C8H8O/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H
- D1583
- CHEMBL370688
- F0001-1291
- CS-M0160
- Q-100558
- STR03933
- UNII-99E861415L
- MFCD00005855
- EINECS 207-817-3
- NS00031919
- SCHEMBL33192
- EN300-21620
- Z104505448
- PS-4599
- Q27159770
- COUMARAN [MI]
- BDBM50168006
- AC-7075
- Coumaran (2,3-dihydrobenzofuran)
- AKOS000121274
- A23762
- 2,3-Dihydro-1-benzofuran #
- HY-75247
- F10902
- 2,3-Dihydrobenzofuran, 99%
- DB-346445
- Coumaran; 2,3-Dihydrobenzo[b]furan
- DB-019755
- FD11170
- 207-817-3
- DTXCID402040
- MDL： MFCD00005855
- Inchi： 1S/C8H8O/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H2
- InChI Key： HBEDSQVIWPRPAY-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2CC1
- BRN： 111928

Computed Properties

Exact Mass: 120.05800
Monoisotopic Mass: 120.057514874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.1
Topological Polar Surface Area: 9.2

Experimental Properties

Color/Form: Light yellow oily liquid
Density: 1.065 g/mL at 25 °C(lit.)
Melting Point: -21°C
Boiling Point: 189°C
Flash Point: Degrees Fahrenheit:152.6°F
Degrees Celsius:67°C
Refractive Index: n20/D 1.549(lit.)
Solubility: alcohol: soluble
PSA: 9.23000
LogP: 1.62150
Solubility: Slightly soluble in water, soluble in ethanol, ether, chloroform and carbon disulfide.
Merck: 2559

Coumaran Security Information

Prompt：warning
Signal Word：Warning
Hazard Statement： H227
Warning Statement： P210-P280-P370+P378-P403+P235-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S23-S24/25-S26
Hazardous Material Identification：
Safety Term：S23;S24/25
TSCA：Yes
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases：R36/37/38

Coumaran Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Coumaran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-75247-10mM*1mLinDMSO	Coumaran	496-16-2	99.69%	10mM*1mLinDMSO	￥550	2022-05-30
MedChemExpress	HY-75247-500mg	Coumaran	496-16-2	99.54%	500mg	￥500	2023-08-31
Chemenu	CM157822-500g	2,3-Dihydrobenzo[b]furan	496-16-2	98%	500g	$201	2021-06-08
Chemenu	CM157822-1000g	2,3-Dihydrobenzo[b]furan	496-16-2	98%	1000g	$327	2021-06-08
Fluorochem	017117-1g	2,3-Dihydrobenzofuran	496-16-2	98%	1g	￡10.00	2022-03-01
Fluorochem	017117-10g	2,3-Dihydrobenzofuran	496-16-2	98%	10g	￡11.00	2022-03-01
Fluorochem	017117-25g	2,3-Dihydrobenzofuran	496-16-2	98%	25g	￡19.00	2022-03-01
Fluorochem	017117-100g	2,3-Dihydrobenzofuran	496-16-2	98%	100g	￡52.00	2022-03-01
Fluorochem	017117-500g	2,3-Dihydrobenzofuran	496-16-2	98%	500g	￡235.00	2022-03-01
Ambeed	A370289-5g	2,3-Dihydrobenzo[b]furan	496-16-2	98%	5g	$6.0	2025-02-20

Coumaran Production Method

Production Method 1

9005-53-2

496-16-2

488-17-5

876-02-8

90-00-6

93-51-6

496-78-6

527-55-9

134-96-3

Reaction Conditions

1.1 Catalysts: Choline chloride , Imidazole ; 150 °C

Reference

Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism

Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327

Production Method 2

8068-05-1

496-16-2

876-02-8

90-00-6

93-51-6

608-43-5

39151-19-4

6443-69-2

90-05-1

96-39-9

2758-18-1

105-38-4

27129-87-9

120-92-3

5912-86-7

Reaction Conditions

1.1 250 h

Reference

Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions

Tang, Songshan; et al, Journal of Analytical and Applied Pyrolysis, 2019, 137, 86-95

Coumaran Raw materials

Coumaran Preparation Products

Coumaran Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:496-16-2)2,3-Dihydrobenzofuran

Order Number:LE14267;LE5716515

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:10

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:496-16-2)2,3-Dihydrobenzofuran

Order Number:sfd14123

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Coumaran Related Literature

1. Synthesis and circular dichroism of steroids with 2,3-dihydro-1-benzofuran and 4H-benzopyran chromophores; revision of the absolute configuration of some norneolignans from Krameria cystisoides

Tibor Kurtán,Eszter Baitz-Gács,Zsuzsa Majer,Sándor Antus chromophores; revision of the absolute configuration of some norneolignans from Krameria cystisoides. Tibor Kurtán Eszter Baitz-Gács Zsuzsa Majer Sándor Antus J. Chem. Soc. Perkin Trans. 1 2000 453
2. Diazadithiafulvalenes as electron donor reagents

Toshio Koizumi,Nadeem Bashir,Alan R. Kennedy,John A. Murphy J. Chem. Soc. Perkin Trans. 1 1999 3637
3. Synthesis of anti-HIV lithospermic acid by two diverse strategies

Tirumala G. Varadaraju,Jih Ru Hwu Org. Biomol. Chem. 2012 10 5456
4. Synthesis of dihydrodehydrodiconiferyl alcohol: the revised structure of lawsonicin

Junxiu Meng,Tao Jiang,Huma Aslam Bhatti,Bina S. Siddiqui,Sally Dixon,Jeremy D. Kilburn Org. Biomol. Chem. 2010 8 107
5. Synthetic approaches to natural products containing 2,3-dihydrobenzofuran skeleton

Zhuang Chen,Mallesham Pitchakuntla,Yanxing Jia Nat. Prod. Rep. 2019 36 666

Related Categories

496-16-2 (Coumaran) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:496-16-2)2,3-Dihydrobenzofuran

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:496-16-2)2,3-Dihydrobenzofuran

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 496-16-2 (Coumaran)

Coumaran Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Coumaran Security Information

Coumaran Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Coumaran Pricemore >>

Coumaran Production Method

Production Method 1

Production Method 2

Coumaran Raw materials

Coumaran Preparation Products

Coumaran Suppliers

Coumaran Related Literature

Related Categories

496-16-2 (Coumaran) Related Products